Cas no 1249943-12-1 (1-(6-chloro-2-methylpyrimidin-4-yl)azepane)

• Product Name: 1-(6-chloro-2-methylpyrimidin-4-yl)azepane
• CAS No: 1249943-12-1
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5557813
• Update Time: 2025-05-24

1-(6-chloro-2-methylpyrimidin-4-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(6-chloro-2-methyl-4-pyrimidinyl)hexahydro-
• 1-(6-chloro-2-methylpyrimidin-4-yl)azepane

• Inchi： 1S/C11H16ClN3/c1-9-13-10(12)8-11(14-9)15-6-4-2-3-5-7-15/h8H,2-7H2,1H3
• InChI Key： DBGIJYHEMYPESS-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C)N=2)CCCCCC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.6±27.0 °C at 760 mmHg
• Flash Point: 167.1±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(6-chloro-2-methylpyrimidin-4-yl)azepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(6-chloro-2-methylpyrimidin-4-yl)azepane

Comprehensive Overview of 1-(6-chloro-2-methylpyrimidin-4-yl)azepane (CAS No. 1249943-12-1)

1-(6-chloro-2-methylpyrimidin-4-yl)azepane (CAS No. 1249943-12-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrimidine core and an azepane ring, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The structural complexity of 1-(6-chloro-2-methylpyrimidin-4-yl)azepane offers multiple sites for chemical modification, which explains why it frequently appears in patent literature related to small molecule therapeutics. Its chloropyrimidine moiety is particularly noteworthy, as similar structures have shown promise in cancer research and neurodegenerative disease studies. The compound's molecular weight (approximately 225.7 g/mol) and lipophilicity parameters suggest good bioavailability, a key consideration in modern drug design strategies.

Recent publications highlight the growing importance of pyrimidine derivatives like CAS 1249943-12-1 in addressing drug resistance challenges. The compound's ability to interact with multiple biological targets while maintaining selectivity makes it particularly relevant to current precision medicine approaches. Analytical techniques such as HPLC purification and NMR characterization are typically employed to ensure the compound's purity, which is crucial for reliable research outcomes.

From a synthetic chemistry perspective, 1-(6-chloro-2-methylpyrimidin-4-yl)azepane represents an interesting case study in heterocyclic coupling reactions. The azepane ring formation and subsequent pyrimidine substitution require careful optimization of reaction conditions. Many researchers are investigating green chemistry approaches to its synthesis, reflecting the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The compound's structure-activity relationship (SAR) profile continues to be explored through computational methods like molecular docking and QSAR modeling. These in silico techniques, combined with experimental validation, help elucidate how modifications to the chloro or methyl groups might enhance biological activity. Such investigations are particularly relevant to researchers working on fragment-based drug discovery programs.

In material science applications, the π-conjugated system of 1-(6-chloro-2-methylpyrimidin-4-yl)azepane has shown potential in organic electronics. Its ability to form stable charge-transfer complexes makes it interesting for developing novel semiconducting materials, aligning with current interests in flexible electronics and optoelectronic devices.

Quality control of CAS 1249943-12-1 typically involves rigorous spectroscopic analysis and chromatographic techniques. The compound's stability under various storage conditions and solvent systems is an important consideration for laboratories working with this material. Recent advances in analytical chemistry have improved detection limits for potential impurities in such specialized compounds.

The intellectual property landscape surrounding 1-(6-chloro-2-methylpyrimidin-4-yl)azepane reflects its commercial potential. Numerous patents describe its use as a chemical intermediate or pharmacophore in various therapeutic areas. This legal dimension is particularly important for organizations navigating the complex drug development pipeline while ensuring patent compliance.

From a regulatory standpoint, researchers working with pyrimidine-azepane hybrids must consider appropriate safety protocols and waste disposal procedures. While not classified as hazardous, proper handling of such fine chemicals ensures research integrity and environmental responsibility - key concerns in today's laboratory safety climate.

Future research directions for 1-(6-chloro-2-methylpyrimidin-4-yl)azepane may explore its potential in combinatorial chemistry libraries or as a template for multi-target drugs. The growing interest in polypharmacology approaches makes this compound particularly intriguing, as its structure offers multiple vectors for medicinal chemistry optimization while maintaining favorable drug-like properties.